4-(Pyrrolidin-1-ylmethyl)phenol

• CAS: 72219-19-3

Core Science & Biosynthesis

Comprehensive Technical Guide on 4-(Pyrrolidin-1-ylmethyl)phenol: Physicochemical Properties, Synthesis, and Applications

Executive Summary

4-(Pyrrolidin-1-ylmethyl)phenol (Molecular Formula: C₁₁H₁₅NO) is a highly versatile bifunctional building block widely utilized in medicinal chemistry and drug discovery. Characterized by a phenol moiety and a tertiary amine (pyrrolidine) connected via a methylene bridge, this compound belongs to the class of Mannich bases. The strategic placement of the pyrrolidin-1-ylmethyl group at the para position relative to the phenolic hydroxyl group imparts unique physicochemical properties, making it an ideal scaffold for developing antimalarial agents, CNS-active drugs, and enzyme inhibitors [1].

This whitepaper provides an in-depth analysis of its physicochemical profile, details a self-validating regioselective synthetic protocol, and explores its authoritative applications in modern pharmacotherapeutics.

Physicochemical Properties & Data

The dual functional groups in 4-(Pyrrolidin-1-ylmethyl)phenol dictate its solubility, lipophilicity, and ionization state at physiological pH. The basic pyrrolidine nitrogen acts as a hydrogen bond acceptor/donor (when protonated), while the phenolic hydroxyl acts as a hydrogen bond donor/acceptor.

Table 1: Core Physicochemical Parameters

Property	Value / Description	Mechanistic Implication
Molecular Formula	C₁₁H₁₅NO	Establishes baseline stoichiometry for synthetic scaling.
Molecular Weight	177.24 g/mol	Low molecular weight ensures high ligand efficiency (LE) in drug design.
LogP (Octanol/Water)	~1.8 – 2.1	Optimal lipophilicity for passive membrane permeability and CNS penetration.
pKa₁ (Phenol -OH)	~9.5	Remains predominantly protonated (neutral) at physiological pH (7.4).
pKa₂ (Pyrrolidine -NH⁺)	~9.8	Exists primarily as a protonated cation at pH 7.4, enhancing aqueous solubility.
Hydrogen Bond Donors	1	Facilitates target binding (e.g., enzyme active sites).
Hydrogen Bond Acceptors	2	Enhances interaction with polar residues in receptor pockets.
Physical State	Off-white to pale yellow solid	Indicates stability under standard atmospheric conditions.

Data synthesized from standard chemical informatics databases and predictive models for Mannich base derivatives [1].

Synthetic Methodologies: Regioselective Protocol

While classical Mannich reactions (phenol + formaldehyde + pyrrolidine) are standard for synthesizing aminomethyl phenols, they overwhelmingly favor ortho-substitution due to the strong directing effect and hydrogen-bond stabilization of the transition state. To achieve exclusive para-substitution, a Reductive Amination of 4-hydroxybenzaldehyde is the field-proven, self-validating protocol.

Step-by-Step Experimental Protocol

Step 1: Iminium Ion Formation

• Charge a flame-dried round-bottom flask with 4-hydroxybenzaldehyde (1.0 equiv, 10 mmol) and anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere.

• Add pyrrolidine (1.1 equiv, 11 mmol) dropwise at 0 °C.

• Stir the mixture at room temperature for 2 hours. Causality: Anhydrous conditions are critical here to drive the equilibrium toward the iminium intermediate and prevent premature hydrolysis.

Step 2: Selective Reduction 4. Cool the reaction mixture back to 0 °C. 5. Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv, 15 mmol) portion-wise over 15 minutes. 6. Stir for 12 hours at room temperature. Causality: NaBH(OAc)₃ is specifically chosen over NaBH₄ because it is a milder reducing agent. It selectively reduces the transient iminium ion without reducing any unreacted 4-hydroxybenzaldehyde to the corresponding benzyl alcohol, thereby acting as a self-purifying step.

Step 3: Quenching and Workup 7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (20 mL) until gas evolution ceases. 8. Extract the aqueous layer with DCM (3 × 20 mL). Causality: The NaHCO₃ quench (pH ~8) ensures the acetic acid byproduct is neutralized. Crucially, at pH 8, the pyrrolidine nitrogen (pKa ~9.8) is partially free-based, and the phenol (pKa ~9.5) remains protonated, ensuring the target compound partitions cleanly into the organic layer.

Step 4: Purification 9. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. 10. Purify via flash column chromatography (Silica gel, DCM:MeOH 95:5) to yield the pure 4-(Pyrrolidin-1-ylmethyl)phenol.

Mechanistic Pathway & Logic Visualization

The following diagram illustrates the logical flow of the regioselective synthesis, highlighting why the direct Mannich route is avoided to prevent isomeric contamination.

Fig 1: Regioselective synthesis workflow for 4-(Pyrrolidin-1-ylmethyl)phenol.

Analytical Characterization (Self-Validating System)

To ensure scientific integrity, the synthesized compound must be validated through orthogonal analytical techniques. The following metrics act as a self-validating system for the para-substituted architecture:

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~7.15 (d, J = 8.4 Hz, 2H) and δ ~6.75 (d, J = 8.4 Hz, 2H). Causality: This distinct AA'BB' splitting pattern definitively proves para-substitution, distinguishing it from the asymmetric multiplet pattern of the ortho-isomer.

  • δ ~3.55 (s, 2H). Causality: Confirms the presence of the benzylic methylene bridge.

  • δ ~2.50 (m, 4H) and δ ~1.80 (m, 4H). Causality: Validates the intact pyrrolidine ring.

• ESI-MS (Positive Mode): [M+H]⁺ calculated for C₁₁H₁₆NO⁺: 178.12; Found: 178.15.

Applications in Drug Development

The 4-(pyrrolidin-1-ylmethyl)phenol motif is a privileged structure in medicinal chemistry, primarily due to its ability to modulate both target affinity and pharmacokinetic profiles.

Antimalarial Therapeutics

Mannich bases are historically significant in the development of antimalarial drugs designed to overcome chloroquine resistance. For instance, the drug Pyronaridine incorporates a bis-Mannich phenol motif (incorporating pyrrolidine rings) [2]. The basic pyrrolidine nitrogens accumulate in the acidic digestive vacuole of the Plasmodium parasite, where they inhibit the polymerization of toxic heme into hemozoin. The synthesis of such complex antimalarials relies heavily on the predictive physicochemical behavior of the foundational pyrrolidin-1-ylmethylphenol sub-structure [2].

Enzyme Inhibition (hCA and AChE)

Recent structure-activity relationship (SAR) studies have demonstrated that phenolic Mannich bases exhibit potent inhibitory effects against human Carbonic Anhydrases (hCA I and hCA II) and Acetylcholinesterase (AChE) [3]. The phenolic hydroxyl group anchors the molecule via hydrogen bonding to the zinc-bound water molecule in the hCA active site, while the protonated pyrrolidine nitrogen engages in cation- π interactions with aromatic residues in the peripheral anionic site (PAS) of AChE. This dual-action capability makes the 4-(pyrrolidin-1-ylmethyl)phenol scaffold a prime candidate for developing multi-target-directed ligands (MTDLs) for Alzheimer's disease[3].

References

• Title: Mannich bases – Knowledge and References Source: Taylor & Francis (Biagini et al., 2005) URL: [Link]

• Title: Environmentally Responsible and Cost-Effective Synthesis of the Antimalarial Drug Pyronaridine Source: Organic Letters (American Chemical Society) URL: [Link]

• Title: Novel Mannich bases with strong carbonic anhydrases and acetylcholinesterase inhibition effects: 3-(aminomethyl)-6-{3-[4-(trifluoromethyl)phenyl]acryloyl}-2(3H)-benzoxazolones Source: PubMed Central (PMC) - National Institutes of Health URL: [Link]

Physicochemical Profiling of 4-(Pyrrolidin-1-ylmethyl)phenol: A Technical Guide to Molecular Weight and Solubility

Executive Summary

In early-stage drug discovery and materials science, the accurate physicochemical profiling of molecular building blocks is paramount. 4-(Pyrrolidin-1-ylmethyl)phenol (CAS: 72219-19-3) is a classic Mannich base derivative[1]. Because it features both a hydrogen-bond donating phenol and a basic tertiary amine (pyrrolidine), the molecule exhibits complex, pH-dependent amphoteric behavior. This whitepaper provides a rigorous, causality-driven analysis of its molecular weight, structural properties, and solubility profile, alongside self-validating experimental workflows designed for analytical scientists.

Structural Identity and Molecular Weight

Understanding the exact molecular composition of 4-(Pyrrolidin-1-ylmethyl)phenol is the first step in predicting its pharmacokinetic and thermodynamic behavior. The compound consists of a central phenol ring substituted at the para position with a pyrrolidin-1-ylmethyl group[2]. Similar to its fluorinated derivatives, the precise positioning of these functional groups dictates its electronic distribution and intermolecular bonding capacity[3].

Quantitative Structural Data

Property	Value	Mechanistic Rationale / Implication
CAS Registry Number	72219-19-3	Unique identifier ensuring the exact para-substituted positional isomer is used[1].
Molecular Formula	C11H15NO	Dictates the exact monoisotopic mass of 177.1150 Da[2].
Molecular Weight	177.24 g/mol	Highly efficient for fragment-based drug design (MW < 300 g/mol ), ensuring high ligand efficiency.
Ionizable Groups	Phenol, Tertiary Amine	Creates an amphoteric system capable of forming both phenolate anions and ammonium cations.

The Amphoteric Solubility Profile

The solubility of 4-(Pyrrolidin-1-ylmethyl)phenol cannot be defined by a single value; it is a dynamic property governed by the pH of the microenvironment. The pyrrolidine nitrogen is highly basic (estimated pKa ~9.0–9.5), while the phenol hydroxyl is weakly acidic (estimated pKa ~9.5–10.0).

pH-Dependent Ionization Logic

• Acidic Media (pH < 7): The tertiary amine is protonated, forming a highly water-soluble cationic species.

• Physiological pH (7.4): The molecule exists predominantly as a cation, though the neutral free-base fraction begins to increase, slightly lowering aqueous solubility compared to highly acidic conditions.

• Isoelectric Point (~pH 9.5 - 10.0): The molecule exists as a zwitterion or neutral species. The lack of net charge maximizes crystal lattice energy and minimizes hydration, resulting in a solubility minimum .

• Basic Media (pH > 11): The phenol deprotonates to form a phenolate anion, restoring high aqueous solubility.

Figure 1: pH-dependent ionization states and solubility behavior of the compound.

Solvent Solubility Matrix

Solvent / Media	Solubility Profile	Mechanistic Rationale
Water (pH 7.0)	Low to Moderate	Predominantly cationic, but the high lipophilicity of the aromatic core limits hydration.
0.1 M HCl (pH 1.0)	High (> 50 mg/mL)	Complete protonation of the pyrrolidine nitrogen forms a highly soluble hydrochloride salt.
0.1 M NaOH (pH 13)	High (> 50 mg/mL)	Deprotonation of the phenol yields a highly water-soluble phenolate anion.
DMSO / DMF	Very High (> 100 mg/mL)	Strong solvation of both polar groups and the hydrophobic core by aprotic polar solvents.

Self-Validating Experimental Protocols

To generate trustworthy physicochemical data, analytical workflows must be self-validating. The following protocols are designed to eliminate kinetic artifacts and instrumental biases.

Protocol A: Thermodynamic Solubility Profiling (Shake-Flask Method)

Kinetic solubility methods (e.g., solvent-shift) often overestimate solubility due to supersaturation. This protocol ensures the system reaches a true thermodynamic equilibrium between the solid lattice and the solvated state.

• Preparation: Add an excess of 4-(Pyrrolidin-1-ylmethyl)phenol solid (~10 mg) to 1 mL of the target buffer (e.g., PBS pH 7.4) in a glass vial. Causality: Glass is used to prevent the lipophilic compound from adsorbing to plastic walls, which would falsely lower the measured concentration.

• Equilibration: Agitate the suspension at 300 RPM at exactly 25.0°C for 24 hours. Causality: A 24-hour window guarantees that the dissolution rate equals the precipitation rate (thermodynamic equilibrium).

• Phase Separation: Centrifuge the sample at 15,000 x g for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Causality: Eliminates micro-particulates that cause light scattering in UV-Vis or false positives in HPLC.

• Quantitation: Dilute the filtrate into the linear dynamic range and analyze via HPLC-UV against a 5-point calibration curve. Self-Validation Step: Include a Quality Control (QC) sample at a known concentration; the run is only valid if the QC is within ±5% of its nominal value.

Protocol B: LC-MS/MS Molecular Weight & Purity Confirmation

To confirm the exact molecular weight (177.24 g/mol ) and assess purity, LC-MS/MS in Electrospray Ionization positive mode (ESI+) is utilized.

• Sample Dilution: Dilute the compound to 1 µg/mL in 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid ensures the tertiary amine remains fully protonated, driving the equilibrium toward the [M+H]+ species for maximum ionization efficiency.

• Chromatographic Separation: Inject 2 µL onto a fully end-capped C18 column (e.g., Waters Acquity BEH C18). Causality: End-capping is mandatory. Without it, the basic pyrrolidine nitrogen will undergo secondary interactions with residual silanols on the silica matrix, causing severe peak tailing and compromising integration.

• Mass Detection: Scan for the parent ion at m/z 178.1 [M+H]+ .

• Self-Validation Step: Monitor the baseline for adducts (e.g., [M+Na]+ at m/z 200.1). The presence of a single sharp chromatographic peak with the correct isotopic pattern validates both purity and structural identity.

Figure 2: Integrated experimental workflow for solubility and molecular weight validation.

References

• ChemScene. "72219-19-3 | 4-(Pyrrolidin-1-ylmethyl)phenol | ChemScene.
• Pharmalego. "4-(吡咯烷-1-基甲基)苯酚 - 医药中间体.
• EvitaChem. "Buy 2-Fluoro-4-(pyrrolidin-1-ylmethyl)phenol (EVT-1474370).

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Navigating the Uncharted: A Technical Guide to the Receptor Binding Affinity of 4-(Pyrrolidin-1-ylmethyl)phenol

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Pyrrolidin-1-ylmethyl)phenol stands as a molecule of significant interest within medicinal chemistry, integrating two pharmacologically relevant scaffolds: a phenol ring and a pyrrolidine moiety. While comprehensive receptor binding data for this specific molecule remains limited in publicly accessible literature, its structural components suggest a high probability of interaction with several key receptor families, including opioid, sigma (σ), and nicotinic acetylcholine (nACh) receptors. This guide provides a deep dive into the theoretical receptor binding landscape of 4-(Pyrrolidin-1-ylmethyl)phenol, grounded in the established pharmacology of its constituent parts. Furthermore, it offers a detailed, field-proven protocol for determining its receptor binding affinity using a competitive radioligand binding assay, a gold-standard technique in drug discovery.[1][2][3] This document is intended to serve as a foundational resource for researchers embarking on the characterization of this and structurally related novel chemical entities.

Introduction: Deconstructing the Pharmacophore

The structure of 4-(Pyrrolidin-1-ylmethyl)phenol presents a compelling case for its potential as a modulator of various physiological pathways. The molecule is a hybrid of a phenolic group, known to be a key interaction motif for a multitude of biological targets, and a pyrrolidine ring, a privileged scaffold in medicinal chemistry renowned for its ability to confer three-dimensional complexity and desirable pharmacokinetic properties.[4][5]

• The Phenolic Moiety: Phenolic hydroxyl groups are critical for interactions with a wide array of receptors. They can act as both hydrogen bond donors and acceptors, forming crucial connections within receptor binding pockets.[6] Phenolic compounds are known to interact with G-protein coupled receptors (GPCRs), ion channels, and enzymes.[6]

• The Pyrrolidine Ring: This saturated five-membered nitrogen heterocycle is a common feature in numerous FDA-approved drugs.[7] Its non-planar structure allows for precise spatial orientation of substituents, which can significantly influence binding affinity and selectivity for specific receptor subtypes.[4] The tertiary amine within the pyrrolidine ring is typically protonated at physiological pH, enabling a critical ionic interaction with acidic amino acid residues (e.g., aspartate) in many receptor binding sites.[8][9]

The combination of these two moieties in 4-(Pyrrolidin-1-ylmethyl)phenol suggests a promiscuous yet potentially tunable receptor interaction profile.

Caption: Chemical structure of 4-(Pyrrolidin-1-ylmethyl)phenol.

Predicted Receptor Binding Profile

Based on extensive analysis of structurally analogous compounds, 4-(Pyrrolidin-1-ylmethyl)phenol is hypothesized to interact with the following receptor families:

Opioid Receptors (μ, δ, κ)

The 4-phenylpiperidine scaffold, a core element of potent opioids like fentanyl, shares structural similarities with the benzylpyrrolidine moiety of our compound of interest.[9][10] The protonated nitrogen and the aromatic ring are key pharmacophoric features for opioid receptor binding.[8] It is plausible that 4-(Pyrrolidin-1-ylmethyl)phenol could exhibit affinity for one or more opioid receptor subtypes. The nature of the interaction (agonist vs. antagonist) would be highly dependent on the precise conformational fit within the binding pocket.

Sigma (σ) Receptors (σ1, σ2)

Sigma receptors are unique, non-opioid intracellular chaperones implicated in a variety of neurological disorders.[11] Many known sigma receptor ligands possess a tertiary amine and an aromatic group separated by a short linker, a pattern present in 4-(Pyrrolidin-1-ylmethyl)phenol.[12] The σ1 receptor, in particular, has a binding pocket that accommodates such structures, with a key interaction between the ligand's protonated amine and an aspartate residue (Asp172).[12]

Nicotinic Acetylcholine Receptors (nAChRs)

Certain selective nAChR ligands feature a phenol or a related bioisostere linked to a basic nitrogen-containing ring system.[13] While the linker in 4-(Pyrrolidin-1-ylmethyl)phenol is shorter than in some known nAChR ligands, the fundamental pharmacophoric elements are present, suggesting a potential for interaction.

Monoamine Transporters (DAT, NET, SERT)

Analogs of 1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (pyrovalerone) are potent inhibitors of the dopamine (DAT) and norepinephrine (NET) transporters.[14][15] These compounds share the pyrrolidine and an aromatic ring, indicating that 4-(Pyrrolidin-1-ylmethyl)phenol could also possess affinity for these transporters.

Table 1: Hypothetical Receptor Binding Profile and Rationale

Receptor Family	Subtype(s)	Predicted Affinity	Rationale
Opioid	µ, δ, κ	Possible	Structural analogy to 4-phenylpiperidine opioids.[9][10]
Sigma	σ1, σ2	Probable	Presence of key pharmacophoric elements (tertiary amine, aromatic ring).[11][12]
Nicotinic Acetylcholine	Neuronal subtypes	Possible	Contains basic nitrogen and phenolic group found in some nAChR ligands.[13]
Monoamine Transporters	DAT, NET	Possible	Structural similarity to pyrovalerone-type monoamine uptake inhibitors.[14][15]

Experimental Protocol: Determination of Receptor Binding Affinity via Competitive Radioligand Binding Assay

To empirically determine the receptor binding affinity of 4-(Pyrrolidin-1-ylmethyl)phenol, a competitive radioligand binding assay is the method of choice.[1][2][3] This technique measures the ability of the test compound to displace a radiolabeled ligand of known high affinity from its receptor. The following is a generalized, yet detailed, protocol that can be adapted for specific receptor targets.

Principle

This assay quantifies the affinity of a test compound by determining its IC50 value, which is the concentration of the compound required to inhibit 50% of the specific binding of a radioligand to the target receptor. The IC50 value can then be converted to a Ki (inhibition constant), which represents the affinity of the compound for the receptor.

Caption: Workflow for a competitive radioligand binding assay.

Materials

• Receptor Source: Cell membranes or tissue homogenates expressing the target receptor (e.g., CHO or HEK293 cells stably transfected with the human µ-opioid receptor).

• Radioligand: A high-affinity, receptor-selective radioligand (e.g., [³H]DAMGO for the µ-opioid receptor).

• Test Compound: 4-(Pyrrolidin-1-ylmethyl)phenol, dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Unlabeled Ligand: A known high-affinity unlabeled ligand for the target receptor to determine non-specific binding (e.g., naloxone for the µ-opioid receptor).

• Filtration Apparatus: Cell harvester with glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

• 96-well Plates.

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare serial dilutions of the 4-(Pyrrolidin-1-ylmethyl)phenol stock solution in assay buffer to cover a wide concentration range (e.g., 10⁻¹¹ M to 10⁻⁵ M).

  • Dilute the radioligand in assay buffer to a working concentration, typically at or below its Kd value.

  • Prepare the receptor membranes in assay buffer to a final concentration that provides an adequate signal-to-noise ratio.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add receptor membranes, radioligand, and assay buffer.

  • Non-specific Binding Wells: Add receptor membranes, radioligand, and a high concentration of the unlabeled ligand (e.g., 10 µM naloxone).

  • Test Compound Wells: Add receptor membranes, radioligand, and the various dilutions of 4-(Pyrrolidin-1-ylmethyl)phenol.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes). The optimal time and temperature should be determined empirically for each receptor-ligand system.

• Separation of Bound and Free Ligand:

  • Rapidly terminate the incubation by filtering the contents of each well through glass fiber filters using a cell harvester. The filters will trap the cell membranes with the bound radioligand.

  • Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding = Total Binding - Non-specific Binding.

• Generate a Competition Curve:

  • Plot the percentage of specific binding as a function of the logarithm of the 4-(Pyrrolidin-1-ylmethyl)phenol concentration.

• Determine the IC50:

  • Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to fit the data and determine the IC50 value.

• Calculate the Ki:

  • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Caption: Data analysis workflow for determining binding affinity.

Conclusion and Future Directions

While the receptor binding profile of 4-(Pyrrolidin-1-ylmethyl)phenol is not yet established in the scientific literature, its chemical architecture strongly suggests potential interactions with several important receptor families, most notably opioid and sigma receptors. The provided in-depth protocol for competitive radioligand binding assays offers a clear and robust pathway for the empirical determination of its binding affinities.

Future research should focus on executing these binding studies across a panel of receptors to elucidate the selectivity profile of 4-(Pyrrolidin-1-ylmethyl)phenol. Subsequent functional assays will be crucial to determine whether it acts as an agonist, antagonist, or allosteric modulator at its identified targets. This systematic approach will be instrumental in uncovering the therapeutic potential of this intriguing molecule and guiding the development of novel, more selective, and efficacious therapeutics.

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• 14. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drugs.ie [drugs.ie]

The Multifaceted Pharmacology of 4-(Pyrrolidin-1-ylmethyl)phenol Derivatives: A Technical Guide to Their Biological Targets

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-(pyrrolidin-1-ylmethyl)phenol scaffold represents a privileged structure in medicinal chemistry, conferring a remarkable diversity of biological activities. This technical guide provides an in-depth exploration of the key molecular targets of this compound class, offering a valuable resource for researchers and drug development professionals. We will delve into the mechanistic basis of their actions, from neuroprotection and enzyme inhibition to anticancer and anti-inflammatory effects. This guide is structured to provide not only a comprehensive overview of the biological targets but also detailed experimental protocols and an understanding of the underlying structure-activity relationships, thereby empowering researchers to advance the therapeutic potential of these versatile molecules.

Introduction: The Emergence of a Privileged Scaffold

The pyrrolidine ring is a cornerstone of many natural products and synthetic drugs, valued for its ability to introduce three-dimensional complexity and favorable pharmacokinetic properties.[1][2] When coupled with a phenolic moiety, the resulting 4-(pyrrolidin-1-ylmethyl)phenol core structure gains the capacity for crucial hydrogen bonding interactions via the hydroxyl group, further enhancing its potential for biological target engagement. This unique combination of a basic pyrrolidine and an acidic phenol has given rise to a class of compounds with a broad and compelling pharmacological profile, making them attractive candidates for tackling a range of therapeutic challenges.

This guide will systematically dissect the primary biological targets of 4-(pyrrolidin-1-ylmethyl)phenol derivatives, providing both the established science and the practical methodologies required for their investigation.

Neuroprotective Applications: Targeting Key Players in Neurodegeneration

One of the most extensively studied areas for 4-(pyrrolidin-1-ylmethyl)phenol derivatives is in the realm of neurodegenerative diseases, particularly Alzheimer's disease. Their neuroprotective effects are primarily attributed to the modulation of key enzymes and signaling pathways involved in neuronal function and survival.

Cholinesterase Inhibition: A Cornerstone of Alzheimer's Therapy

The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a clinically validated strategy for the symptomatic treatment of Alzheimer's disease.[3] By preventing the breakdown of the neurotransmitter acetylcholine, these inhibitors can help to ameliorate cognitive deficits. Several studies have demonstrated the potential of 4-(pyrrolidin-1-ylmethyl)phenol derivatives as potent cholinesterase inhibitors.[3][4][5]

The proposed mechanism of inhibition involves the protonated pyrrolidine ring interacting with the anionic subsite of the cholinesterase active site, while the phenolic group may form hydrogen bonds with key residues in the active site gorge.[6]

Table 1: Cholinesterase Inhibitory Activity of Selected Phenolic and Pyrrolidine Derivatives

Compound/Derivative Class	Target	IC50 (µM)	Reference
Phenyl N-methyl carbamates	AChE	Varies	[7]
1-benzyl-4-[2-[4-(benzoylamino)phthalimido]ethyl]piperidine	AChE	0.0012	[8]
Theobromine-C7-DEA	AChE	0.188	[9]
AZO-C7-DEA	AChE	1.1	[9]
Chlorinated phenols	AChE/BChE	Low to moderate inhibition	[4]

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for determining AChE activity and inhibition.

• Principle: Acetylthiocholine (ATCh) is hydrolyzed by AChE to thiocholine and acetate. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified spectrophotometrically at 412 nm.

• Reagents:

  • Phosphate buffer (0.1 M, pH 8.0)

  • DTNB solution (10 mM in buffer)

  • ATCh solution (14-15 mM in deionized water, prepared fresh)

  • AChE enzyme solution (from electric eel or human recombinant)

  • Test compounds and positive control (e.g., Donepezil) dissolved in DMSO and diluted in buffer.

• Procedure:

  • In a 96-well plate, add 20 µL of test compound solution at various concentrations.

  • Add 140 µL of phosphate buffer and 10 µL of AChE solution to each well. For the blank, add 150 µL of buffer.

  • Incubate the plate at 37°C for 15 minutes.

  • Add 10 µL of DTNB solution to each well.

  • Initiate the reaction by adding 20 µL of ATCh solution.

  • Immediately measure the absorbance at 412 nm at regular intervals for 5-10 minutes.

  • Calculate the rate of reaction for each concentration.

  • Determine the percent inhibition and calculate the IC50 value from the dose-response curve.[10][11]

Caption: Workflow for the acetylcholinesterase inhibition assay.

Monoamine Oxidase Inhibition: Modulating Neurotransmitter Levels

Monoamine oxidases (MAO-A and MAO-B) are crucial enzymes in the metabolism of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine.[10] Inhibition of MAO-A is a therapeutic strategy for depression, while MAO-B inhibitors are used in the treatment of Parkinson's disease.[12] Certain 4-(pyrrolidin-1-ylmethyl)phenol derivatives have shown potent and selective inhibitory activity against MAO-A.[13]

Table 2: MAO Inhibitory Activity of Selected Pyrrolidine and Heterocyclic Derivatives

Compound/Derivative Class	Target	IC50 (µM)	Reference
4-(Pyrrolidin-3-yl)benzonitrile derivative (21g)	MAO-A/B	> 25	[13]
N -[1-(((3,4-Diphenylthiazol-2(3 H )-ylidene)amino)methyl)cyclopentyl]acetamide derivatives	MAO-A	6.56 - 13.45	[14]
Heterocyclic derived conjugated dienones (CD1, CD2, CD3)	MAO-A	3.15 - 3.45	[15]
Heterocyclic derived conjugated dienones (CD11, CD14)	MAO-B	0.036 - 0.063	[15]
Pyrazolone Schiff bases (3h, 3i)	MAO-B	0.049 - 0.054	[16]

Experimental Protocol: Monoamine Oxidase-A Inhibition Assay (Fluorometric)

This assay measures the activity of MAO-A by detecting the production of hydrogen peroxide (H₂O₂), a byproduct of the enzymatic reaction.

• Principle: MAO-A oxidizes a substrate (e.g., tyramine), producing H₂O₂. In the presence of a peroxidase and a suitable probe (e.g., OxiRed™), H₂O₂ generates a fluorescent product that can be measured.

• Reagents:

  • MAO-A Assay Buffer

  • MAO-A Enzyme (human recombinant)

  • MAO-A Substrate (e.g., Tyramine)

  • OxiRed™ Probe

  • Developer

  • Test compounds and positive control (e.g., Clorgyline)

• Procedure:

  • In a 96-well black plate, add 10 µL of test inhibitor at various concentrations.

  • Add 50 µL of diluted MAO-A enzyme solution to each well.

  • Incubate for 10 minutes at 25°C.

  • Prepare a substrate solution containing MAO-A Assay Buffer, MAO-A Substrate, Developer, and OxiRed™ Probe.

  • Add 40 µL of the substrate solution to each well to initiate the reaction.

  • Measure the fluorescence (Ex/Em = 535/587 nm) kinetically for 10-30 minutes.

  • Determine the rate of reaction from the linear portion of the curve.

  • Calculate the percent inhibition and the IC50 value.[17]

Caption: Workflow for the MAO-A fluorometric inhibition assay.

Monoamine Transporter Inhibition: A Link to Psychostimulant Action

Analogues of pyrovalerone, which share the pyrrolidine pharmacophore, are potent inhibitors of the dopamine transporter (DAT) and the norepinephrine transporter (NET), with less activity at the serotonin transporter (SERT).[1][18] This activity profile is associated with psychostimulant effects. While not the primary focus of research for 4-(pyrrolidin-1-ylmethyl)phenol itself, this provides a strong rationale for investigating this target, particularly for derivatives with modifications to the phenol ring.

Table 3: Monoamine Transporter Inhibitory Activity of Pyrovalerone Analogues

Compound	Target	Kᵢ (nM)	IC₅₀ (nM)	Reference
Pyrovalerone Analogues
1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one	DAT	18.1	16.3	[1][18]
1-(3,4-dichlorophenyl)-2-pyrrolidin-1-yl-pentan-1-one	DAT	11.5	-	[1][18]
1-naphthyl-2-pyrrolidin-1-yl-pentan-1-one	DAT	-	-	[1][18]
1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one	NET	-	-	[1][18]
1-(3,4-dichlorophenyl)-2-pyrrolidin-1-yl-pentan-1-one	NET	37.8	-	[1][18]
Other Psychostimulants
Cocaine	DAT	200-700	-	[19]
Methylphenidate	DAT	~100	-	[19]
Amphetamine	DAT	~600	-	[19]
Methamphetamine	DAT	~600	-	[19]
MDMA	SERT	-	-	[19]

Experimental Protocol: Monoamine Transporter Inhibition Assay (Radioligand Binding)

This assay measures the ability of a test compound to displace a radiolabeled ligand from the dopamine or norepinephrine transporter.

• Principle: Cell membranes expressing the transporter of interest are incubated with a radiolabeled ligand (e.g., [³H]WIN 35,428 for DAT) and the test compound. The amount of radioactivity bound to the membranes is measured, and the displacement by the test compound is used to determine its binding affinity (Kᵢ).

• Reagents:

  • Cell membranes expressing human DAT or NET

  • Radiolabeled ligand (e.g., [³H]WIN 35,428)

  • Assay buffer

  • Test compounds

  • Scintillation cocktail

• Procedure:

  • In a 96-well filter plate, add cell membranes, radiolabeled ligand, and varying concentrations of the test compound.

  • Incubate to allow for binding equilibrium.

  • Wash the filter plate to remove unbound radioligand.

  • Add scintillation cocktail to each well.

  • Measure the radioactivity using a scintillation counter.

  • Determine the concentration of the test compound that inhibits 50% of the specific binding (IC50).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation.[1]

Modulation of Neuroprotective Signaling Pathways

Beyond direct enzyme and transporter inhibition, phenolic compounds, including likely those with a 4-(pyrrolidin-1-ylmethyl)phenol core, can exert neuroprotective effects by modulating intracellular signaling pathways. These pathways are critical for neuronal survival, growth, and plasticity. Key pathways include:

• Trk Receptor Activation: Some polyphenols can directly activate Tropomyosin receptor kinase (Trk) receptors, which are the primary receptors for neurotrophic factors like BDNF and NGF.

• ERK/MAPK Pathway: Activation of the Extracellular signal-regulated kinase (ERK) pathway promotes cell survival and is a downstream effector of Trk receptor activation.

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt pathway is another crucial survival pathway activated by neurotrophic factors.

• CREB Phosphorylation: cAMP response element-binding protein (CREB) is a transcription factor that, when phosphorylated, promotes the expression of genes involved in neuronal survival and plasticity.

// Nodes Polyphenol [label="4-(Pyrrolidin-1-ylmethyl)phenol\nDerivatives", fillcolor="#FBBC05", fontcolor="#202124"]; Trk [label="Trk Receptors"]; Ras [label="Ras"]; PI3K [label="PI3K"]; ERK [label="ERK/MAPK"]; Akt [label="Akt"]; CREB [label="CREB"]; Gene_Expression [label="Gene Expression for\nNeuronal Survival & Plasticity", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Polyphenol -> Trk [label="Direct Activation"]; Trk -> Ras; Trk -> PI3K; Ras -> ERK; PI3K -> Akt; ERK -> CREB [label="Phosphorylation"]; Akt -> CREB [label="Phosphorylation"]; CREB -> Gene_Expression; }

Caption: Neuroprotective signaling pathways modulated by phenolic compounds.

Anticancer Activity: A Multi-pronged Attack on Cancer Cells

The 4-(pyrrolidin-1-ylmethyl)phenol scaffold has also emerged as a promising framework for the development of novel anticancer agents. These compounds can induce cancer cell death and inhibit tumor progression through various mechanisms.

Cytotoxicity and Induction of Apoptosis

A primary mechanism of action for many anticancer drugs is the induction of apoptosis, or programmed cell death. Derivatives of 4-(pyrrolidin-1-ylmethyl)phenol have demonstrated cytotoxic effects against various cancer cell lines, including prostate, melanoma, and colon cancer.[20][21][22][23]

Table 4: Cytotoxic Activity of Selected Pyrrolidine and Phenol Derivatives

Compound/Derivative Class	Cancer Cell Line	IC50/EC50 (µM)	Reference
Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives	Prostate (PPC-1), Melanoma (IGR39)	2.5 - 20.2	[20]
4-(Pyrrolidine-2,5-dione-1-yl)phenol (PDP)	Colon (HT-29)	Micromolar activity	[21]
2-((1,2,3,4-tetrahydroquinolin-1-yl)(4- methoxyphenyl)methyl) phenol	Osteosarcoma	50.5	[5]
Oxiranyl and Thiiranyl Phenol Derivatives	Breast (MDA-MB-231), Prostate (PC3)	2.5 - 14.8	[22]
Pyrrolidine compounds	Breast (MCF-7)	100	[23]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Reagents:

  • Cancer cell lines

  • Complete cell culture medium

  • Test compounds

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[20]

Caption: Workflow for the MTT cell viability assay.

Inhibition of Tubulin Polymerization

The microtubule network, formed by the polymerization of tubulin, is essential for cell division. Disruption of tubulin dynamics is a well-established anticancer strategy. Some phenolic compounds are known to inhibit tubulin polymerization, and this mechanism may be relevant for 4-(pyrrolidin-1-ylmethyl)phenol derivatives.[2]

Experimental Protocol: In Vitro Tubulin Polymerization Assay

This assay measures the effect of a compound on the polymerization of purified tubulin.

• Principle: Tubulin polymerization is monitored by measuring the increase in turbidity (absorbance) at 340 nm as microtubules form.

• Reagents:

  • Purified tubulin

  • GTP (guanosine triphosphate)

  • Polymerization buffer

  • Test compounds and controls (e.g., colchicine, nocodazole)

• Procedure:

  • In a temperature-controlled spectrophotometer set to 37°C, add tubulin, GTP, and the test compound to a cuvette containing polymerization buffer.

  • Monitor the absorbance at 340 nm over time.

  • Compare the polymerization curves of the test compound-treated samples to those of the controls.[9]

Inhibition of Matrix Metalloproteinases (MMPs)

MMPs, particularly MMP-2 and MMP-9, are enzymes that degrade the extracellular matrix, a process crucial for tumor invasion and metastasis. Inhibition of these enzymes is a promising strategy to prevent cancer spread. Certain 4-phenoxybenzenesulfonyl pyrrolidine derivatives have shown potent inhibitory activity against MMP-2 and MMP-9.[24]

Experimental Protocol: Gelatin Zymography for MMP-2 and MMP-9 Activity

This technique allows for the detection of MMP activity in biological samples.

• Principle: Proteins in a sample are separated by SDS-PAGE on a gel containing gelatin. After electrophoresis, the gel is incubated in a buffer that allows for the renaturation and activity of MMPs. The MMPs digest the gelatin in the areas where they are located, which appear as clear bands against a stained background.

• Reagents:

  • Cell culture supernatant or tissue extract

  • SDS-PAGE gel containing gelatin

  • Incubation buffer

  • Staining solution (e.g., Coomassie Brilliant Blue)

  • Destaining solution

• Procedure:

  • Run the protein samples on the gelatin-containing SDS-PAGE gel.

  • Wash the gel to remove SDS and allow for enzyme renaturation.

  • Incubate the gel in the incubation buffer to allow for gelatin digestion.

  • Stain the gel with Coomassie Brilliant Blue.

  • Destain the gel to visualize the clear bands of gelatinolysis. The intensity of the bands corresponds to the activity of the MMPs.

Anti-inflammatory and Analgesic Potential

The 4-(pyrrolidin-1-ylmethyl)phenol scaffold also holds promise for the development of anti-inflammatory and analgesic agents. This activity is likely mediated through the inhibition of enzymes involved in the inflammatory cascade.

Cyclooxygenase (COX) Inhibition

Cyclooxygenase (COX-1 and COX-2) are key enzymes in the synthesis of prostaglandins, which are important mediators of inflammation and pain. Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes. Some pyrrolidine derivatives have been investigated for their COX inhibitory activity.[25]

Experimental Protocol: COX-1/2 Inhibition Assay (Colorimetric)

This assay measures the peroxidase activity of COX enzymes.

• Principle: The peroxidase activity of COX is measured by the oxidation of a chromogenic substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which results in a color change that can be measured spectrophotometrically.

• Reagents:

  • Purified COX-1 or COX-2 enzyme

  • Hematin

  • Arachidonic acid (substrate)

  • TMPD (chromogenic substrate)

  • Test compounds and controls (e.g., celecoxib, ibuprofen)

• Procedure:

  • In a 96-well plate, pre-incubate the COX enzyme with the test compound.

  • Initiate the reaction by adding arachidonic acid and TMPD.

  • Monitor the change in absorbance at a specific wavelength (e.g., 590 nm).

  • Calculate the rate of reaction and determine the percent inhibition and IC50 value.[25]

Structure-Activity Relationships (SAR): Guiding Future Drug Design

Understanding the relationship between the chemical structure of 4-(pyrrolidin-1-ylmethyl)phenol derivatives and their biological activity is crucial for the rational design of more potent and selective compounds. Key structural features that influence activity include:

• The Pyrrolidine Ring: The basicity and stereochemistry of the pyrrolidine ring are often critical for interaction with the target protein, as seen in cholinesterase and monoamine transporter inhibition.[1][6]

• The Phenolic Hydroxyl Group: The position and presence of the hydroxyl group on the phenyl ring can significantly impact activity, likely through hydrogen bonding interactions with the target.

• Substituents on the Phenyl Ring: The nature, size, and position of substituents on the phenyl ring can modulate the electronic properties and steric profile of the molecule, thereby influencing its binding affinity and selectivity for different targets.[18]

• The Linker: The linker connecting the pyrrolidine and phenol moieties can affect the overall conformation and flexibility of the molecule, which in turn can influence its biological activity.[2]

Conclusion and Future Directions

The 4-(pyrrolidin-1-ylmethyl)phenol scaffold is a remarkably versatile platform for the development of novel therapeutic agents with a wide range of biological activities. From the well-established targets of cholinesterases and monoamine oxidases to the promising anticancer and anti-inflammatory activities, these compounds continue to be a rich source of inspiration for medicinal chemists.

Future research in this area should focus on:

• Multi-target Drug Design: Given the diverse activity profile, there is significant potential for designing single molecules that can modulate multiple targets relevant to complex diseases like Alzheimer's or cancer.

• Improving Selectivity: Further optimization of the scaffold is needed to develop compounds with high selectivity for their intended targets, thereby minimizing off-target effects and improving the safety profile.

• In Vivo Efficacy and Pharmacokinetics: While many in vitro studies have demonstrated the potential of these compounds, more extensive in vivo studies are required to validate their therapeutic efficacy and to understand their pharmacokinetic and pharmacodynamic properties.

This technical guide has provided a comprehensive overview of the known biological targets of 4-(pyrrolidin-1-ylmethyl)phenol derivatives, along with the experimental methodologies to investigate them. It is our hope that this resource will serve as a valuable tool for researchers in their efforts to unlock the full therapeutic potential of this promising class of molecules.

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Protocols & Analytical Methods

Synthesis Protocol for 4-(Pyrrolidin-1-ylmethyl)phenol from Phenol: Overcoming Ortho-Regioselectivity via a Two-Step Strategy

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

The synthesis of 4-(pyrrolidin-1-ylmethyl)phenol from phenol presents a classic regioselectivity challenge in organic chemistry. While a direct multicomponent Mannich reaction (phenol, formaldehyde, and pyrrolidine) might appear as the most atom-economical route, it overwhelmingly favors ortho-substitution, yielding 2-(pyrrolidin-1-ylmethyl)phenol. This is driven by the strong ortho-directing effect of the phenoxide ion and the stabilization of the transition state via hydrogen bonding between the phenolic oxygen and the incoming iminium ion.

To achieve strict para-regioselectivity, a two-step sequence is mandated:

• Regioselective Formylation & Resolution: Conversion of phenol to 4-hydroxybenzaldehyde via a Reimer-Tiemann reaction, followed by steam distillation to exploit the volatility differences between ortho and para isomers.

• Chemo-Selective Reductive Amination: Coupling of 4-hydroxybenzaldehyde with pyrrolidine using sodium triacetoxyborohydride (NaBH(OAc)₃). This reagent selectively reduces the transient iminium ion without over-reducing the aldehyde.

Synthetic Workflow

Fig 1: Two-step synthetic workflow for 4-(Pyrrolidin-1-ylmethyl)phenol from phenol.

Step 1: Synthesis and Isolation of 4-Hydroxybenzaldehyde

Causality & Expert Insights

The Reimer-Tiemann reaction generates a highly electrophilic dichlorocarbene (:CCl₂) intermediate. While the ortho-position is statistically and electronically favored, yielding salicylaldehyde as the major product, the para-isomer is formed in sufficient quantities (~15-20% yield) for isolation. The self-validating nature of this step lies in the steam distillation: salicylaldehyde forms a strong intramolecular hydrogen bond, significantly increasing its vapor pressure. In contrast, 4-hydroxybenzaldehyde forms intermolecular hydrogen bonds with water, rendering it non-volatile under steam conditions. This physical property disparity allows for absolute separation without complex chromatography.

Experimental Protocol

• Reaction Setup: In a 500 mL three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and thermometer, dissolve 9.4 g (0.1 mol) of phenol in 100 mL of 20% aqueous NaOH.

• Carbene Generation: Heat the solution to 60–65 °C. Add 18 g (0.15 mol) of chloroform (CHCl₃) dropwise over 1 hour. Maintain vigorous stirring, as the reaction is biphasic.

• Acidification: After the addition is complete, reflux the mixture for an additional 30 minutes. Cool to room temperature and carefully acidify with 10% HCl until the pH reaches 2-3.

• Isomer Resolution (Steam Distillation): Equip the flask for steam distillation. Pass steam through the mixture to co-distill the unreacted phenol and salicylaldehyde (ortho-isomer). Continue until the distillate runs clear and free of oily droplets.

• Isolation: The para-isomer (4-hydroxybenzaldehyde) remains in the aqueous residue. Cool the residue to 0 °C to induce crystallization. Filter the crude pale-yellow solid and recrystallize from hot water to afford pure 4-hydroxybenzaldehyde.

Step 2: Chemo-Selective Reductive Amination

Causality & Expert Insights

The addition of glacial acetic acid catalyzes the formation of the intermediate iminium ion by protonating the hemiaminal hydroxyl group, facilitating its departure as water. NaBH(OAc)₃ is specifically selected over NaBH₄ or NaBH₃CN. Unlike NaBH₄, which would rapidly reduce the starting aldehyde to 4-hydroxybenzyl alcohol, the electron-withdrawing acetoxy groups in NaBH(OAc)₃ reduce its nucleophilicity, making it highly chemo-selective for the more electrophilic iminium ion . Furthermore, it avoids the generation of toxic cyanide byproducts associated with NaBH₃CN.

Experimental Protocol

• Imine Formation: In a 250 mL round-bottom flask flushed with nitrogen, dissolve 2.44 g (20 mmol) of 4-hydroxybenzaldehyde in 50 mL of anhydrous dichloromethane (DCM). Add 1.71 g (24 mmol, 1.2 eq) of pyrrolidine, followed by 0.1 mL of glacial acetic acid. Stir at room temperature for 30 minutes.

• Reduction: Cool the mixture to 0 °C using an ice bath. Portion-wise, add 6.36 g (30 mmol, 1.5 eq) of sodium triacetoxyborohydride (NaBH(OAc)₃) over 15 minutes.

• Reaction Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Monitor progression via TLC.

• Workup: Quench the reaction by slowly adding 50 mL of saturated aqueous NaHCO₃. Stir vigorously until effervescence ceases. Separate the organic layer. Extract the aqueous layer with DCM (2 × 25 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (gradient elution: DCM to 9:1 DCM:MeOH with 1% Et₃N) to yield 4-(pyrrolidin-1-ylmethyl)phenol.

Quantitative Data & Yield Analysis

The following table summarizes the stoichiometric requirements, operational parameters, and expected analytical outcomes for the two-step synthesis.

Parameter	Step 1: Formylation	Step 2: Reductive Amination
Limiting Reagent	Phenol (1.0 eq)	4-Hydroxybenzaldehyde (1.0 eq)
Key Reactant	Chloroform (1.5 eq)	Pyrrolidine (1.2 eq)
Catalyst / Reagent	NaOH (Aqueous, Excess)	NaBH(OAc)₃ (1.5 eq), AcOH (Cat.)
Reaction Temp / Time	65 °C / 1.5 hours	0 °C to RT / 4–6 hours
Expected Yield	15–20% (Pure para isomer)	75–85%
Target Physical State	Pale yellow crystalline solid	Off-white solid
TLC Monitoring	Rf = 0.3 (7:3 Hexane:EtOAc)	Rf = 0.4 (9:1 DCM:MeOH + 1% Et₃N)

Analytical Characterization of Target Molecule:

• ¹H NMR (400 MHz, CDCl₃): δ 7.15 (d, J = 8.4 Hz, 2H, Ar-H), 6.78 (d, J = 8.4 Hz, 2H, Ar-H), 3.55 (s, 2H, Ar-CH₂-N), 2.52 (m, 4H, pyrrolidine-CH₂), 1.80 (m, 4H, pyrrolidine-CH₂).

• ESI-MS: m/z calculated for C₁₁H₁₆NO [M+H]⁺ 178.12, found 178.15.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]

• Johansson, A., et al. (2016). Discovery of AZD1979, a Melanin Concentrating Hormone Receptor 1 (MCHr1) Antagonist. Journal of Medicinal Chemistry, 59(6), 2497–2511. URL:[Link]

• Wynberg, H. (1960). The Reimer-Tiemann Reaction. Chemical Reviews, 60(2), 169–184. URL:[Link]

Application Note: Advanced Purification and Crystallization Protocols for 4-(Pyrrolidin-1-ylmethyl)phenol

Introduction & Physicochemical Profiling

4-(Pyrrolidin-1-ylmethyl)phenol is a prototypical phenolic Mannich base. Compounds of this structural class are highly valued in medicinal chemistry and drug design due to their potent and versatile biological activities[1]. However, the isolation of these zwitterionic molecules from crude reaction mixtures—which often contain unreacted phenols, polymeric formaldehyde byproducts, and bis-Mannich adducts—presents significant physicochemical challenges.

The Causality Behind the Purification Strategy

To design a self-validating purification system, one must exploit the molecule's amphoteric nature. The pKa of unsubstituted pyrrolidine is 11.31, meaning it exists almost entirely in the cationic form at neutral pH[2]. In the benzylic system of 4-(Pyrrolidin-1-ylmethyl)phenol, the conjugate acid pKa is slightly lowered to approximately 9.0–9.5. Conversely, the phenolic hydroxyl group acts as a weak acid with a pKa of approximately 10[3].

This dual-pKa system dictates the molecule's solubility profile:

• pH < 8.0: The molecule exists predominantly as a water-soluble ammonium cation.

• pH > 11.0: The molecule exists as a water-soluble phenoxide anion.

• pH 9.5–9.8: The molecule reaches its isoelectric point (pI), existing in its neutral, most lipophilic form.

Targeting this narrow pH window is the critical mechanism for maximizing the partition coefficient (LogD) into the organic extraction solvent. Furthermore, during chromatography, the basic pyrrolidine nitrogen will interact strongly with the acidic silanol groups of standard silica gel, causing severe tailing. This necessitates the use of basic modifiers (e.g., Triethylamine) to mask these active sites.

Quantitative Data Summaries

Table 1: pH-Dependent Partitioning Profile

Aqueous pH	Amine State	Phenol State	Net Charge	LogD (Partitioning)	Experimental Action
< 4.0	Protonated (+)	Neutral (0)	+1	Low (Aqueous)	Extract neutral impurities into organic phase.
7.0	Protonated (+)	Neutral (0)	+1	Low (Aqueous)	Transition zone; poor organic recovery.
9.5 - 9.8	Neutral (0)	Neutral (0)	0 (Isoelectric)	High (Organic)	Extract target compound into EtOAc.
> 12.0	Neutral (0)	Deprotonated (-)	-1	Low (Aqueous)	Target remains in aqueous phase; avoid over-basification.

Table 2: Chromatographic Solvent System Optimization

Solvent System (v/v)	Basic Modifier	Rf Value	Band Shape	Recovery (%)
Hexane / EtOAc (1:1)	None	0.15	Severe Tailing	< 40% (Irreversible binding)
Hexane / EtOAc (1:1)	1% Et3N	0.35	Sharp	92%
DCM / MeOH (9:1)	None	0.25	Moderate Tailing	75%
DCM / MeOH (9:1)	1% NH4OH (aq)	0.45	Sharp	95%

Purification Workflow Visualization

Fig 1: pH-guided purification and crystallization workflow for 4-(Pyrrolidin-1-ylmethyl)phenol.

Step-by-Step Experimental Protocols

Protocol A: pH-Targeted Liquid-Liquid Extraction

Mechanism: This protocol isolates the basic amine from neutral organic byproducts, then selectively recovers it from aqueous salts by targeting its isoelectric point.

• Acidic Quench: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude). Add an equal volume of 1M HCl. Stir vigorously for 15 minutes.

• Phase Separation: Transfer to a separatory funnel. The target compound is now a water-soluble hydrochloride salt. Separate the phases. Discard the organic layer (which contains unreacted phenols and neutral polymeric byproducts).

• Aqueous Wash: Wash the acidic aqueous layer with one additional portion of EtOAc to ensure complete removal of neutral impurities.

• Isoelectric Basification: Cool the aqueous layer in an ice bath. Slowly add 1M NaOH dropwise while monitoring with a calibrated pH meter. Stop exactly when the pH reaches 9.5 to 9.8 . The aqueous layer will become turbid as the neutral Mannich base precipitates/oils out.

• Target Extraction: Immediately extract the turbid aqueous mixture with EtOAc (3 x 10 mL/g).

• Validation Checkpoint: Spot the remaining aqueous phase on a TLC plate. Elute with DCM/MeOH (9:1) + 1% Et3N. If extraction is complete, no UV-active spot should remain at the product's Rf.

• Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the semi-pure product.

Protocol B: Modified Flash Column Chromatography

Mechanism: Triethylamine (Et3N) competitively binds to the acidic silanol sites on the silica gel, preventing the pyrrolidine moiety from irreversibly binding and causing peak tailing.

• Column Preparation: Slurry standard silica gel (230-400 mesh) in Hexane containing 1% (v/v) Et3N. Pack the column firmly.

• Sample Loading: Dissolve the semi-pure extract from Protocol A in a minimum volume of DCM and load it onto the column.

• Elution: Elute using a gradient of Hexane : EtOAc (from 8:2 to 1:1), ensuring the mobile phase consistently contains 1% Et3N.

• Fraction Collection: Monitor fractions via TLC (UV 254 nm and Iodine vapor stain). The product will elute as a sharp, symmetrical band around Rf 0.35 (in 1:1 Hexane/EtOAc + 1% Et3N).

• Concentration: Pool the pure fractions and evaporate the solvent to yield a pale yellow/white solid.

Protocol C: Controlled Solvent-Antisolvent Crystallization

Mechanism: The compound features both a hydrogen bond donor (phenol -OH) and an acceptor (pyrrolidine -N-). EtOAc dissolves the compound without heavily disrupting these bonds, while Heptane acts as a non-polar antisolvent to drive thermodynamic supersaturation and crystal lattice formation.

• Dissolution: Place the chromatographed solid in a clean Erlenmeyer flask. Add minimal boiling EtOAc (approx. 3-5 mL/g) until the solid is completely dissolved.

• Antisolvent Addition: While maintaining the solution near boiling, add hot Heptane dropwise until a faint, persistent turbidity is observed.

• Clarification: Add exactly 1-2 drops of boiling EtOAc to clear the turbidity.

• Cooling Ramp: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 4 hours. Do not agitate, as rapid cooling or stirring will cause the product to oil out or form amorphous precipitates rather than crystalline networks.

• Maturation: Once at room temperature, transfer the flask to a 4°C refrigerator for 12 hours to maximize crystal yield.

• Filtration: Filter the formed crystals through a sintered glass funnel. Wash the filter cake with ice-cold Heptane.

• Drying: Dry the crystals under high vacuum at 40°C for 6 hours to remove residual solvent trapped in the lattice.

Sources

• 1. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine | C4H9N | CID 31268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 4-(Pyrrolidin-1-ylmethyl)phenol Amination

Welcome to the technical support center dedicated to the amination of 4-(Pyrrolidin-1-ylmethyl)phenol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this specific transformation. Here, we will delve into common challenges, provide detailed troubleshooting advice, and present frequently asked questions to navigate the complexities of this reaction.

The direct amination of phenols, such as 4-(Pyrrolidin-1-ylmethyl)phenol, presents a significant challenge in organic synthesis due to the high dissociation energy of the C–O bond.[1][2][3] Traditional methods often require harsh conditions or pre-activation of the phenol to a more reactive species like a triflate or tosylate.[1][4][5] However, recent advancements in catalysis have opened new avenues for the direct coupling of phenols with amines. This guide will focus on troubleshooting and optimizing these modern catalytic approaches.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My direct amination of 4-(Pyrrolidin-1-ylmethyl)phenol is showing low to no conversion. What are the primary factors to investigate?

Low conversion is a common hurdle and can often be traced back to several key aspects of the reaction setup.[6]

• Catalyst System (Catalyst and Ligand): The choice of catalyst and ligand is paramount for a successful amination of a phenol. Unlike the more common Buchwald-Hartwig amination of aryl halides, the C-O bond activation of a phenol is significantly more challenging.[4][7]

  • Expert Insight: For challenging substrates like phenols, specialized catalyst systems are often required. While traditional palladium-based catalysts used for C-N bond formation are a good starting point, they may not be optimal.[8] Consider screening a variety of bulky, electron-rich phosphine ligands which have been shown to be effective in promoting the difficult oxidative addition step.[8] Rhodium-based catalysts have also emerged as a powerful alternative for the direct amination of phenols.[1]

• Inert Atmosphere: Palladium and other transition metal catalysts are highly sensitive to oxygen.[6][9]

  • Troubleshooting Step: Ensure your reaction vessel has been thoroughly purged of air and maintained under a positive pressure of an inert gas (Argon or Nitrogen) throughout the entire experiment. This includes the addition of all reagents and solvents.

• Reagent and Solvent Purity: Trace impurities, especially water and oxygen, can deactivate the catalyst.[9]

  • Troubleshooting Step: Use freshly distilled or commercially available anhydrous solvents. Ensure that your 4-(Pyrrolidin-1-ylmethyl)phenol and the amine coupling partner are pure and dry. The purity of amines is exceedingly important as trace impurities can cause a reaction to fail.[10]

Q2: I'm observing the formation of a black precipitate (palladium black) in my reaction. What does this indicate and how can I prevent it?

The formation of palladium black is a clear sign of catalyst decomposition, where the active palladium species has been reduced to metallic palladium (Pd(0)) and has precipitated out of the solution.[9]

• Causality: This can be caused by several factors:

  • High Temperatures: While heating is often necessary, excessive temperatures (>120 °C) can lead to thermal decomposition of the catalyst.[9]

  • Incomplete Ligand Association: If the palladium center is not adequately protected by the ligand, it is more susceptible to decomposition.

  • Presence of Oxygen: As mentioned, oxygen can lead to catalyst deactivation and subsequent precipitation.[9]

• Solutions:

  • Temperature Optimization: Lower the reaction temperature to a range of 80-100 °C and increase the reaction time.[6][9]

  • Ligand-to-Metal Ratio: It can be beneficial to use a slight excess of the phosphine ligand relative to the palladium source to prevent catalyst deactivation.[10]

  • Rigorous Inert Atmosphere: Re-evaluate your procedure for maintaining an inert atmosphere.

Q3: My reaction is producing side products. What are the likely culprits and how can I improve selectivity?

Side product formation can significantly complicate purification and reduce the yield of your desired product.

• Potential Side Reactions:

  • C-O Homocoupling: Dimerization of the starting phenol can occur under oxidative conditions.[11]

  • Reaction at the Pyrrolidine Nitrogen: While the phenolic hydroxyl group is the primary site for amination, the nitrogen of the pyrrolidine moiety could potentially interact with the catalyst. However, this is less likely to lead to a direct coupling reaction.

  • Oxidation of the Phenol: Phenols are susceptible to oxidation, which can lead to a variety of byproducts.[11]

• Strategies for Improved Selectivity:

  • Ligand Selection: The ligand plays a critical role in controlling the selectivity of the reaction. Screening different ligands is often the most effective way to minimize side reactions.[10]

  • Base Selection: The choice of base can influence the reaction pathway. Weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may offer better selectivity compared to strong bases like sodium tert-butoxide (NaOtBu), especially if your substrate has base-sensitive functional groups.[6][12]

  • Protecting Groups: If other reactive functional groups are present on your amine coupling partner, consider protecting them before the amination reaction.[13]

Q4: How do I choose the optimal solvent and base for my reaction?

The solvent and base are not just passive components; they play an active role in the catalytic cycle.[12][14][15]

• Solvent Selection:

  • Function: The primary role of the solvent is to solubilize all reaction components.[6] Poor solubility is a frequent cause of reaction failure.[6]

  • Common Choices: Aprotic solvents are generally preferred. Toluene and 1,4-dioxane are the most common and effective solvents for Buchwald-Hartwig type reactions.[9][14] For substrates with poor solubility, a more polar aprotic solvent like DMF could be tested, but be aware that it can sometimes coordinate to the palladium catalyst.[9][12]

• Base Selection:

  • Function: The base is crucial for deprotonating the amine-palladium complex to regenerate the active catalyst.[8][16]

  • Strong vs. Weak Bases:

    • Strong Bases (e.g., NaOtBu, LHMDS): These are commonly used and often lead to faster reaction rates.[6] However, they may not be compatible with base-sensitive functional groups.[6][10]

    • Weaker Bases (e.g., Cs₂CO₃, K₃PO₄): These offer broader functional group tolerance but may require higher reaction temperatures or longer reaction times.[6]

  • Expert Insight: The choice of base is often intertwined with the solvent. In nonpolar solvents, an anionic base is necessary to deprotonate the neutral palladium-amine complex.[12][15][16]

Experimental Protocols & Data

Table 1: General Starting Conditions for Amination of 4-(Pyrrolidin-1-ylmethyl)phenol

Parameter	Recommended Starting Condition	Notes
Catalyst System	Rh-based catalyst or Pd-precatalyst with bulky phosphine ligand	Direct amination of phenols is challenging; specialized catalysts are often needed.[1]
Palladium Precatalyst	XPhos Pd G3 (2 mol%)	Modern precatalysts are often more reliable.[10][13]
Ligand	XPhos (2.4 mol%)	Bulky, electron-rich ligands are generally preferred.[8]
Base	NaOtBu (1.4 equiv) or Cs₂CO₃ (2.0 equiv)	Screen both a strong and a weaker base.[6][12]
Solvent	Toluene or 1,4-Dioxane (anhydrous, degassed)	Ensure good solubility of all reagents.[9][14]
Temperature	80-110 °C	Monitor for catalyst decomposition at higher temperatures.[6][9]
Reaction Time	12-24 hours	Monitor progress by TLC or LC-MS.

Step-by-Step General Protocol for Small-Scale Reaction Screening

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%), the ligand (if not using a precatalyst, e.g., XPhos, 0.024 mmol, 2.4 mol%), and the base (e.g., NaOtBu, 1.4 mmol).[13]

• Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add 4-(Pyrrolidin-1-ylmethyl)phenol (1.0 mmol) and the desired amine coupling partner (1.2 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.[13]

• Reaction: Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a plug of celite to remove palladium residues. Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[6][9]

• Purification: Purify the crude product by flash column chromatography on silica gel.[6]

Visualizing the Workflow

Troubleshooting Workflow for Low Conversion

Caption: A decision-making workflow for troubleshooting low conversion in the amination reaction.

Key Components of the Amination Reaction

Caption: The essential components for a successful amination of 4-(Pyrrolidin-1-ylmethyl)phenol.

References

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines.
• BenchChem. (n.d.). Troubleshooting low conversion in Buchwald-Hartwig amination of benzimidazoles.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• D. S. T. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry.
• Christensen, H., Kiil, S., Dam-Johansen, K., Nielsen, O., & Sommer, M. B. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald-Hartwig Amination Reaction. Organic Process Research & Development, 10(4), 762-769.
• PubMed. (2014). Role of the base in Buchwald-Hartwig amination.
• ResearchGate. (n.d.). The Role of the Base in Buchwald-Hartwig Amination.
• ACS Figshare. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction.
• Journal of the American Chemical Society. (2022). Catalytic Amination of Phenols with Amines.
• ACS Sustainable Chemistry & Engineering. (2022). Liquid-Phase Amination of Phenol to Aniline over the Pd/MgO Catalyst without External Hydrogen Addition.
• MDPI. (2024). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• BenchChem. (n.d.). Optimization of Buchwald-Hartwig amination conditions.
• Organic Syntheses. (n.d.). Procedure for tert-Butyl (S)-2-(4-(methoxycarbonyl)phenyl)pyrrolidine-1-carboxylate.
• Wikipedia. (n.d.). Oxidative coupling of phenols.
• ACS Catalysis. (2016). An Adventure in Sustainable Cross-Coupling of Phenols and Derivatives via Carbon–Oxygen Bond Cleavage.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. orbit.dtu.dk [orbit.dtu.dk]
• 15. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 4-(Pyrrolidin-1-ylmethyl)phenol in Biological Assays

Welcome to the technical support center for 4-(Pyrrolidin-1-ylmethyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this compound in biological assays. As a Mannich base containing a phenolic group, 4-(Pyrrolidin-1-ylmethyl)phenol presents unique stability and handling challenges that can impact experimental outcomes. This resource aims to equip you with the knowledge to anticipate and overcome these challenges, ensuring the reliability and reproducibility of your results.

I. Compound Stability: Understanding the Core Issues

FAQ 1: Why is my 4-(Pyrrolidin-1-ylmethyl)phenol solution changing color (e.g., turning yellow/brown) over time?

This is a common observation with phenolic compounds and is primarily due to oxidation. The phenolic hydroxyl group is susceptible to oxidation, which can be accelerated by several factors:

• pH: At neutral to alkaline pH, the phenolic proton can dissociate, forming a phenoxide anion. This anion is more electron-rich and thus more easily oxidized than the protonated phenol.[1][2]

• Dissolved Oxygen: The presence of dissolved oxygen in your solvent can promote oxidation.[1]

• Light Exposure: Many phenolic compounds are sensitive to light, which can catalyze oxidative degradation.[1]

• Metal Ions: Trace metal ions in your buffers or media can also catalyze oxidation.

The resulting colored products are typically quinone-type structures formed from the oxidation of the phenol ring.

FAQ 2: I'm observing precipitation of my compound in the cell culture media. What is the likely cause?

Precipitation of 4-(Pyrrolidin-1-ylmethyl)phenol in aqueous media can stem from a few issues:

• Poor Solubility: While the pyrrolidine and phenolic hydroxyl groups impart some polarity, the overall molecule may have limited aqueous solubility, especially at higher concentrations.[3]

• pH-Dependent Solubility: The ionization state of the molecule changes with pH, which can affect its solubility. The pyrrolidine nitrogen is basic and will be protonated at lower pH, potentially increasing aqueous solubility. Conversely, the phenolic hydroxyl is acidic and will be deprotonated at higher pH.

• Degradation to Less Soluble Products: The degradation products of 4-(Pyrrolidin-1-ylmethyl)phenol may be less soluble than the parent compound, leading to precipitation over the course of an experiment.[1]

• Interaction with Media Components: The compound may interact with proteins or other components in complex media like serum, leading to aggregation and precipitation.

Troubleshooting Guide: Enhancing Compound Stability and Solubility

Problem	Potential Cause	Recommended Solution
Solution Discoloration	Oxidation of the phenolic group	Prepare fresh solutions immediately before use.[1] Store stock solutions in amber vials to protect from light.[1] Use degassed solvents for solution preparation.[1] If compatible with your assay, consider working at a slightly acidic pH.[1][2]
Precipitation in Media	Poor aqueous solubility or degradation	Prepare a high-concentration stock solution in an organic solvent like DMSO.[1][4] Dilute the stock solution into your final assay buffer or media immediately before use, ensuring the final solvent concentration is low and compatible with your cells. Filter the final solution through a 0.22 µm filter.[1]
Inconsistent Assay Results	Compound degradation during the experiment	Perform a time-course stability study of the compound in your specific assay media to understand its degradation rate.[1] Minimize the time between compound addition and assay readout. Consider using low-adsorption plasticware or glass vials to prevent the compound from adhering to surfaces.[1]

II. Challenges in Biological Assays

FAQ 3: My results with 4-(Pyrrolidin-1-ylmethyl)phenol are not reproducible. What could be the underlying chemical reasons?

Inconsistent results often point to the inherent instability of the compound under assay conditions. 4-(Pyrrolidin-1-ylmethyl)phenol is a Mannich base, and these compounds can be susceptible to a retro-Mannich reaction, especially under certain conditions.[5]

• Retro-Mannich Reaction: This is a chemical reaction where the Mannich base decomposes back into its starting materials: a phenol, formaldehyde, and pyrrolidine.[5] This reaction can be influenced by pH and temperature.[5] The degradation of your active compound would lead to a decrease in its effective concentration over time, causing variability in your results.

Diagram: The Retro-Mannich Reaction

Caption: The retro-Mannich reaction of 4-(Pyrrolidin-1-ylmethyl)phenol.

FAQ 4: Could 4-(Pyrrolidin-1-ylmethyl)phenol be interfering with my assay readout?

Yes, this is a critical consideration, particularly for assays that rely on absorbance or fluorescence.

• Antioxidant Properties: As a phenolic compound, 4-(Pyrrolidin-1-ylmethyl)phenol is expected to have antioxidant properties.[6][7] This can interfere with assays that measure oxidative stress or involve redox reactions (e.g., MTT, AlamarBlue, assays measuring reactive oxygen species). The compound could directly scavenge free radicals, leading to a false positive or negative result depending on the assay design.[4][8]

• Spectroscopic Interference: The phenolic ring is a chromophore, meaning it absorbs UV light. If your assay readout is in the UV range, the compound itself could contribute to the signal. While less likely to interfere with visible or far-red fluorescence, it's essential to run appropriate controls.

Troubleshooting Guide: Mitigating Assay Interference

Problem	Potential Cause	Recommended Solution
High background or false positives in redox-based assays	Antioxidant activity of the phenolic group	Run a compound-only control (without cells or your target enzyme) to see if it directly affects the assay reagents.[9] Consider using an alternative assay that does not rely on a redox-based readout if interference is significant.
Unexpected absorbance or fluorescence readings	Intrinsic spectroscopic properties of the compound	Measure the absorbance and fluorescence spectra of 4-(Pyrrolidin-1-ylmethyl)phenol at the concentrations used in your assay. This will help you determine if there is any overlap with your assay's excitation and emission wavelengths.

III. Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol is designed to minimize degradation during storage.

• Solvent Selection: Use anhydrous dimethyl sulfoxide (DMSO) as the solvent. DMSO is a polar aprotic solvent that can effectively dissolve 4-(Pyrrolidin-1-ylmethyl)phenol and is less prone to promoting degradation compared to protic solvents like alcohols.[3][4]

• Preparation:

  • Weigh the desired amount of 4-(Pyrrolidin-1-ylmethyl)phenol in a sterile, amber glass vial.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

  • Gently vortex or sonicate at room temperature until the compound is completely dissolved.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller volumes in amber, low-adsorption microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.[1]

  • Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Workflow for Dilution and Use in Cell-Based Assays

This workflow minimizes precipitation and degradation in aqueous media.

Caption: Recommended workflow for using 4-(Pyrrolidin-1-ylmethyl)phenol in assays.

IV. Concluding Remarks

The successful use of 4-(Pyrrolidin-1-ylmethyl)phenol in biological assays hinges on a thorough understanding of its chemical properties. By anticipating and addressing the potential for oxidation, pH-dependent instability, and assay interference, researchers can significantly improve the quality and reproducibility of their data. The protocols and troubleshooting guides provided here offer a framework for mitigating these challenges. Always remember to include appropriate controls in your experiments to validate your findings.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting the Retro-Mannich Reaction During Workup.
• Benchchem. (n.d.). Stability issues of 2-Nitro-5-(pyrrolidin-1-yl)phenol in solution.
• Benchchem. (n.d.). The Pivotal Role of Pyrrolidine-Containing Phenols in Modern Medicinal Chemistry: A Technical Guide.
• Benchchem. (n.d.). Solubility of 4-(Pyrrolidin-1-yl)phenol in Organic Solvents: A Technical Guide.

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2108. Retrieved from [Link]

• ChemCopilot. (2025, May 3). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery.

• Singh, R., et al. (2023). Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. Molecules, 28(6), 2646. Retrieved from [Link]

• Glass, B. D., & Agatonovic-Kustrin, S. (2002). The role of pH in the stability of pharmaceutical compounds. Journal of Pharmaceutical and Biomedical Analysis, 29(5), 875-883.
• RSC Publishing. (n.d.). Comparison of free-radical inhibiting antioxidant properties of carvedilol and its phenolic metabolites.

• Kumar, P., & Kumar, A. (2019). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. Polymers, 11(2), 233. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of free-radical inhibiting antioxidant properties of carvedilol and its phenolic metabolites - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 9. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]

Reference Data & Comparative Studies

4-(Pyrrolidin-1-ylmethyl)phenol vs 4-(piperidin-1-ylmethyl)phenol in binding assays

As a Senior Application Scientist in early-stage drug discovery, one of the most frequent Structure-Activity Relationship (SAR) optimization steps I encounter is the fine-tuning of basic amine pharmacophores. When developing ligands for aminergic G-Protein Coupled Receptors (GPCRs) or kinase hinge regions, the choice between a 4-(pyrrolidin-1-ylmethyl)phenol and a 4-(piperidin-1-ylmethyl)phenol fragment is rarely arbitrary.

While structurally differing by only a single methylene group in the saturated nitrogen heterocycle, this modification fundamentally alters the ligand's physicochemical profile, steric volume, and basicity. This guide provides an in-depth, objective comparison of these two fragments in receptor binding assays, detailing the causality behind their differential performance and providing self-validating protocols for rigorous evaluation.

Physicochemical and Structural Rationale

To understand how these fragments behave in a binding assay, we must first analyze their intrinsic properties. Both fragments consist of a phenol ring (acting as a hydrogen bond donor/acceptor) linked via a methylene bridge to a basic amine. The amine is crucial; it typically forms a charge-assisted hydrogen bond (salt bridge) with a conserved acidic residue in the target's binding pocket (e.g., Asp114 in the Histamine H3 receptor)[1].

Table 1: Physicochemical Comparison of the Amine Fragments

Property	4-(Pyrrolidin-1-ylmethyl)phenol	4-(Piperidin-1-ylmethyl)phenol	Assay Causality & Optimization Implication
Ring Size & Conformation	5-membered (Envelope conformation)	6-membered (Chair conformation)	The chair conformation of piperidine projects axial protons further, increasing steric bulk. Pyrrolidine's flatter envelope allows it to slide into narrower hydrophobic pockets[2].
Amine Basicity (pKa)	~9.51[3]	~9.02[4]	Both are >98% protonated at physiological pH (7.4). However, the higher basicity of pyrrolidine yields a stronger ionic interaction with target aspartate/glutamate residues.
Lipophilicity (ClogP)	Lower	Higher	Piperidine's higher lipophilicity increases non-specific binding (NSB) to assay membranes and plasticware, requiring optimized buffer additives (e.g., 0.1% BSA) to prevent signal depletion.

Comparative Binding Data Across Target Classes

In functional and radioligand binding assays, swapping a pyrrolidine for a piperidine generally results in a <2-fold difference in affinity, but specific steric constraints of the target can dramatically skew this ratio[5].

Table 2: Representative Binding Affinities by Target Class

Target Class	Pyrrolidine Derivative	Piperidine Derivative	Mechanistic Observation
Histamine H3 (GPCR)	High Affinity ( Ki​ < 10 nM)	High Affinity ( Ki​ < 10 nM)	Often equipotent. Both non-imidazole pharmacophores successfully anchor to the TM3 aspartate, displacing the natural histamine ligand[1].
Kappa Opioid (GPCR)	Active ( Ke​ ~ 12 nM)	Highly Active ( Ke​ < 1 nM)	Piperidine analogues (e.g., PDTic derivatives) often show enhanced potency due to optimal van der Waals contacts within the KOR hydrophobic pocket[2].
PfPK6 (Kinase)	Active ( IC50​ ~ 50 nM)	Active ( IC50​ ~ 60 nM)	Minimal difference observed. Both rings provide the necessary basicity for hinge region interactions without causing severe steric clashes[5].

Mechanistic Pathway: GPCR Antagonism

When these phenol-amine fragments are incorporated into larger antagonist scaffolds, their primary role is to lock the receptor in an inactive conformation, preventing G-protein coupling.

Fig 1: Mechanism of action for basic amine-phenol antagonists at GPCR targets.

Self-Validating Experimental Protocols

To accurately resolve the subtle binding differences between the pyrrolidine and piperidine variants, the assay must be rigorously controlled. Below is the self-validating protocol for a Radioligand Competitive Binding Assay.

Protocol: High-Throughput Radioligand Binding Assay (GPCRs)

Causality Focus: Basic amines are notoriously "sticky." They bind non-specifically to glass fiber filters and cell membranes. This protocol utilizes Polyethylenimine (PEI) to neutralize the filter's negative charge, ensuring that the measured IC50​ reflects true receptor affinity, not artifactual lipophilic partitioning.

Step-by-Step Methodology:

• Assay Buffer Preparation: Prepare 50 mM Tris-HCl (pH 7.4), 5 mM MgCl2​ , and 0.1% BSA. Rationale: MgCl2​ stabilizes the G-protein coupled state of the receptor, while BSA acts as a carrier protein to prevent the lipophilic piperidine/pyrrolidine compounds from adhering to the polystyrene assay plates.

• Filter Pre-treatment: Soak GF/B glass fiber filter plates in 0.5% Polyethylenimine (PEI) for 1 hour at 4∘C . Rationale: PEI coats the silica fibers with positive charges, repelling the positively charged basic amines of our test compounds and drastically reducing Non-Specific Binding (NSB).

• Incubation: In a 96-well plate, combine:

  • 50 µL of Test Compound (10-point dose-response curve, 10−10 to 10−5 M).

  • 50 µL of Radioligand (e.g., [3H] -N-alpha-methylhistamine at Kd​ concentration).

  • 100 µL of Membrane Preparation (e.g., CHO cells expressing human H3​ receptors, 10 µg protein/well).

• Self-Validation Controls:

  • Total Binding (TB): Buffer + Radioligand + Membrane.

  • Non-Specific Binding (NSB): 10 µM reference antagonist (e.g., Thioperamide) + Radioligand + Membrane. Calculate the Z'-factor using TB and NSB; proceed only if Z' > 0.5.

• Equilibration: Incubate the plate for 60 minutes at 25∘C with gentle shaking to reach equilibrium.

• Rapid Filtration: Harvest the reaction onto the PEI-treated GF/B plates using a vacuum manifold. Wash rapidly 3 times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4). Rationale: Ice-cold buffer slows the off-rate ( koff​ ) of the ligand during the wash step, preserving the specific binding complex.

• Detection: Dry the filter plates, add 40 µL of microscintillation cocktail, and read on a Microbeta counter. Calculate IC50​ using a 4-parameter logistic non-linear regression.

Fig 2: Step-by-step workflow of a standard radioligand competitive binding assay.

Conclusion & SAR Strategy

When choosing between 4-(pyrrolidin-1-ylmethyl)phenol and 4-(piperidin-1-ylmethyl)phenol, the decision should be driven by the steric constraints of the target pocket. If the binding pocket is narrow, the flatter envelope conformation of the pyrrolidine often yields superior results. Conversely, if the pocket is expansive and hydrophobic (as seen in Kappa Opioid receptors[2]), the chair conformation of the piperidine can engage in deeper van der Waals interactions, overcoming its slightly lower basicity[4] compared to pyrrolidine[3].

References

• "US Patent 7,429,586 B2: Non-imidazole aryloxyalkylamines." Google Patents.
• "Potent and Selective Tetrahydroisoquinoline Kappa Opioid Receptor Antagonists of Lead Compound (3R)‑7-Hydroxy‑N‑[(1S)‑2-methyl-1-(piperidin-1-ylmethyl)propyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (PDTic)." PMC - NIH.
• "Discovery of Potent Plasmodium falciparum Protein Kinase 6 (PfPK6) Inhibitors with a Type II Inhibitor Pharmacophore." ChemRxiv.
• "N-benzylpiperidine - Physico-chemical Properties." ChemBK.
• "Pyrrolidine, 1-benzyl- - Physico-chemical Properties." ChemBK.

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• 2. Potent and Selective Tetrahydroisoquinoline Kappa Opioid Receptor Antagonists of Lead Compound (3R)‑7-Hydroxy‑N‑[(1S)‑2-methyl-1-(piperidin-1-ylmethyl)propyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (PDTic) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. chembk.com [chembk.com]
• 5. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

4-(Pyrrolidin-1-ylmethyl)phenol proper disposal procedures

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe handling and lifecycle management of complex bifunctional organic intermediates. 4-(Pyrrolidin-1-ylmethyl)phenol (CAS: 72219-19-3) is a prime example of a compound that requires specialized logistical planning[1].

Because this molecule contains both a highly skin-permeable, weakly acidic phenol ring and a basic, nucleophilic pyrrolidine (tertiary amine) moiety, it presents unique toxicological and reactive hazards. Standard "pour-down-the-sink" or generic solvent disposal methods are not only environmentally disastrous but strictly prohibited by federal regulations[2].

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, designed to ensure regulatory compliance and safeguard your laboratory personnel.

Chemical & Hazard Profile

To effectively manage chemical waste, we must first understand the quantitative and structural properties that dictate its behavior.

Property / Hazard Category	Data / Classification	Operational Implication
CAS Number	72219-19-3[1]	Essential for EHS waste manifesting.
Molecular Formula & Weight	C11H15NO / 177.24 g/mol [3]	Used to calculate molarity in waste solvent mixtures.
Functional Groups	Phenol, Tertiary Amine (Pyrrolidine)	Amphoteric tendencies; reacts with both strong acids and strong bases.
Primary Health Hazards	Toxic (Oral/Dermal), Corrosive[4]	Requires heavy-duty PPE; causes severe chemical burns and systemic toxicity.
Environmental Hazard	High Aquatic Toxicity[5]	Zero-discharge policy. Cannot be disposed of in municipal wastewater.

Mechanistic Safety Insights: The "Why" Behind the Protocol

Expertise in laboratory safety requires moving beyond rote memorization of rules and understanding the chemical causality behind experimental choices.

• Skin Permeability & Systemic Toxicity: Like all phenolic compounds, the lipophilic nature of the aromatic ring allows it to rapidly penetrate the stratum corneum (the outer layer of skin). Once absorbed, the hydroxyl group causes severe protein denaturation, leading to chemical burns and potential central nervous system toxicity[6]. The addition of the pyrrolidine ring alters its solubility profile, making it highly mobile in both aqueous and organic phases.

• Incompatibility with Oxidizers: The tertiary amine (pyrrolidine) is highly susceptible to oxidation. Mixing this waste with strong oxidizers (e.g., peroxides, nitric acid) can lead to uncontrolled exothermic reactions and the release of toxic nitrogen oxides (NOx)[7].

• Why Incineration? Phenolic derivatives resist standard wastewater treatment degradation and are highly toxic to aquatic ecosystems[5]. High-temperature incineration equipped with an afterburner and scrubber is the only scientifically sound method to completely cleave the stable aromatic ring and neutralize the resulting NOx emissions[4].

Step-by-Step Disposal Workflow

The following protocol must be integrated into your laboratory's Chemical Hygiene Plan to ensure a self-validating system of safe disposal[2].

Phase 1: Waste Segregation & Containerization

• Select the Receptacle: Use high-density polyethylene (HDPE) or PTFE-lined amber glass containers. Avoid standard thin plastics (like PET) that may degrade or become brittle upon prolonged exposure to phenolic solvents[6].

• Segregate Incompatibles: Ensure the waste container is strictly isolated from acid chlorides, acid anhydrides, and strong oxidizing agents[7].

• Immediate Labeling: Affix a standardized Hazardous Waste label immediately upon adding the first drop of waste. Mark the contents specifically as "Toxic/Corrosive: 4-(Pyrrolidin-1-ylmethyl)phenol" and check the hazard boxes for both "Toxic" and "Corrosive"[8].

Phase 2: Active Disposal & Liquid/Solid Management

• Aqueous/Solvent Mixtures: If the compound is dissolved in organic solvents during synthesis or extraction (e.g., dichloromethane or methanol), collect it in a designated halogenated or non-halogenated solvent waste carboy, depending on the primary solvent matrix[8]. Do not mix with heavy metal waste.

• Solid Waste (Consumables): Contaminated pipette tips, Eppendorf tubes, and nitrile gloves must not go into standard biohazard bags or municipal trash. Collect these in a rigid, sealable container lined with a heavy-duty bag, specifically designated for "Phenol-Contaminated Solid Waste"[9].

Phase 3: Storage and EHS Handoff

• Secondary Containment: Place all waste containers in secondary containment trays (e.g., polyethylene bins) capable of holding 110% of the largest container's volume to capture potential leaks[6].

• Storage Conditions: Store waste below eye level in a well-ventilated fume hood or a dedicated flammables/corrosives safety cabinet, away from direct light and moisture[7].

• Manifesting: Submit a waste pickup request to your institution's Environmental Health & Safety (EHS) department. Never attempt to neutralize or dilute the waste to bypass regulatory disposal thresholds ; dilution is legally prohibited as a method of waste treatment[2][8].

Emergency Spill & Dermal Exposure Protocol

Standard chemical spill responses often fail when applied to phenolic compounds. If 4-(Pyrrolidin-1-ylmethyl)phenol contacts the skin, immediate and specific action is required:

• Do NOT use small amounts of water: Flushing with low-flow water or a damp towel can actually expand the lipophilic phenolic compound over a larger surface area of the skin, increasing systemic absorption[7].

• Apply PEG 300/400 (Critical Step): Immediately swab the affected area with low-molecular-weight poly(ethylene glycol) (PEG 300 or PEG 400). PEG acts as a highly effective, non-toxic solvent to safely lift and dissolve the chemical from the tissue. Continue wiping with fresh PEG for at least 15 minutes until the chemical odor is no longer detectable[7].

• Medical Escalation: Seek immediate medical evaluation following the PEG decontamination, bringing the SDS with you.

Disposal Lifecycle Visualization

The following diagram maps the logical flow of 4-(Pyrrolidin-1-ylmethyl)phenol from generation to final destruction, ensuring all physical states of the waste are properly routed.

Workflow for the segregation, containerization, and final disposal of 4-(Pyrrolidin-1-ylmethyl)phenol.

References

• ChemScene - 72219-19-3 | 4-(Pyrrolidin-1-ylmethyl)phenol - 1

• Yale Environmental Health & Safety - Phenol Standard Operating Procedure - 9

• University of Michigan EHS - Phenol - Environment, Health & Safety - 6

• University of Essex - Laboratory Waste Disposal Handbook - 8

• MINAR International Journal of Applied Sciences - Reactivation of Damage Phenol in Chemical and Biological Laboratories - 5

• Wayne State University OEHS - Phenol Exposure Response & Contacts - 7

• National Institutes of Health (NIH) / NCBI - Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - 2

• Fisher Scientific - Safety Data Sheet: Phenol, Liquified - 4

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• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 4. fishersci.com [fishersci.com]
• 5. minarjournal.com [minarjournal.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. research.wayne.edu [research.wayne.edu]
• 8. essex.ac.uk [essex.ac.uk]
• 9. ehs.yale.edu [ehs.yale.edu]

Personal protective equipment for handling 4-(Pyrrolidin-1-ylmethyl)phenol

As a Senior Application Scientist, I recognize that handling specialized bifunctional building blocks like 4-(Pyrrolidin-1-ylmethyl)phenol (CAS: 72219-19-3) requires more than a cursory glance at a Safety Data Sheet (SDS). It demands a mechanistic understanding of the chemical's reactivity to implement a self-validating safety protocol.

This guide is engineered for researchers and drug development professionals who require rigorous, field-proven methodologies for safely handling, processing, and disposing of this compound.

Mechanistic Hazard Assessment & Causality

To design an effective safety protocol, we must first understand why a chemical is hazardous. 4-(Pyrrolidin-1-ylmethyl)phenol features two distinct reactive moieties: a weakly acidic phenolic hydroxyl group and a basic pyrrolidine nitrogen.

• Dermal & Ocular Toxicity: Phenolic compounds are notorious for their ability to disrupt lipid bilayers, facilitating rapid dermal absorption and causing localized tissue necrosis or irritation (H315)[1]. Simultaneously, the pyrrolidine ring acts as a secondary amine base, which can cause severe ocular irritation (H319) upon contact with the mucous membranes of the eye.

• Respiratory Risks: As a solid crystalline powder, the primary operational risk is the aerosolization of micro-particulates during transfer, leading to respiratory tract irritation (H335).

Table 1: Hazard Profile & Operational Implications

Chemical Property	Value / Classification	Operational Implication
CAS Number	72219-19-3	Ensure accurate inventory and SDS tracking[2].
GHS Pictogram	GHS07 (Exclamation Mark)	Mandates strict barrier protection (Warning Signal)[3].
Hazard Statements	H302, H315, H319, H335	Multi-route exposure risk (Ingestion, Skin, Eye, Respiratory)[1].
Physical State	Solid (Powder/Crystalline)	High risk of static cling and aerosolization during weighing.

Advanced Personal Protective Equipment (PPE) Matrix

Under the OSHA Personal Protective Equipment Standard (29 CFR 1910.132), employers must provide PPE that specifically mitigates identified workplace hazards[4][5]. Standard laboratory PPE is insufficient for bifunctional irritants; a targeted approach is required.

• Ocular Protection:

  • Requirement: ANSI Z87.1-compliant indirectly vented chemical splash goggles[6].

  • Causality: Standard safety glasses leave the orbital cavity exposed to airborne amine dust. Indirect venting prevents fogging while physically blocking particulate ingress.

• Dermal Protection (Hands & Body):

  • Requirement: Double-gloving with heavy-duty Nitrile (minimum 5 mil thickness) or Neoprene gloves. A flame-resistant, fluid-resistant lab coat with knit cuffs.

  • Causality: Phenols can rapidly permeate standard latex. Nitrile provides a superior chemical barrier against both acidic phenols and basic amines. Knit cuffs prevent accidental wrist exposure in the gap between the glove and sleeve.

• Respiratory Protection:

  • Requirement: NIOSH-approved N95 or P100 particulate respirator[7][8].

  • Causality: Because the compound is a fine powder, inhalation of airborne dust is the highest probability exposure route. If the compound is being handled in a solution with volatile organic solvents (e.g., Dichloromethane), operators must switch to a half-mask respirator equipped with organic vapor cartridges.

Self-Validating Operational Protocols

Trustworthy science relies on self-validating systems—protocols that inherently confirm safety measures are actively working during execution.

Step-by-Step Weighing & Transfer Methodology:

• Airflow Validation: Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm). Self-validation: Do not rely solely on digital monitors; tape a small strip of a Kimwipe to the bottom of the sash to visually confirm continuous inward directional airflow.

• Static Mitigation: Wipe the analytical balance and stainless-steel spatulas with an anti-static gun or a slightly damp lint-free cloth. Causality: Amine-containing powders are highly prone to static cling, which causes erratic, dangerous dispersal when transferred from the bulk container.

• Closed-System Transfer: Open the 4-(Pyrrolidin-1-ylmethyl)phenol container only inside the certified fume hood.

• Direct Weighing: Weigh the material directly into a pre-tared, sealable glass vial rather than an open polystyrene weigh boat. Seal the vial tightly before removing it from the hood to prevent transit contamination.

• Targeted Decontamination: Wipe down the balance and hood surface with a 70% Isopropanol/Water solution. Causality: Water alone will not effectively solubilize the compound due to its hydrophobic organic framework; an alcohol-based solvent is required to break down residual traces.

Spill Response & Containment Workflow

In the event of a powder spill, immediate and structured action is required to prevent aerosolization and dermal contact. Never sweep dry powder with a standard brush, as this forces particulates into the breathing zone.

Fig 1: Step-by-step spill response and containment workflow for 4-(Pyrrolidin-1-ylmethyl)phenol.

Hazardous Waste Disposal Plan

Under the EPA's Resource Conservation and Recovery Act (RCRA), proper characterization and disposal of chemical waste are mandatory to prevent environmental contamination[9][10].

• Chemical Segregation: Do not mix 4-(Pyrrolidin-1-ylmethyl)phenol waste with strong oxidizing agents or concentrated acids. Causality: The basic pyrrolidine amine group can undergo violent, exothermic acid-base reactions.

• Solid Waste Management: Collect all contaminated PPE, spatulas, sealed weigh boats, and spill cleanup materials (e.g., vermiculite) in a chemically compatible, sealable polyethylene drum. Label clearly as "Hazardous Solid Waste - Toxic/Irritant (Phenol/Amine derivative)."

• Liquid Waste Management: If the compound is dissolved in an organic solvent during your workflow, dispose of it in a designated "Halogenated" or "Non-Halogenated" organic waste carboy, strictly dictated by the carrier solvent used.

• Regulatory Storage: Store all waste in secondary containment trays within a designated Satellite Accumulation Area (SAA). Ensure waste is transferred to your facility's central accumulation area before the EPA-mandated accumulation time limits expire (typically 90 to 180 days, depending on your generator status)[9].

References

• Occupational Safety and Health Administration (OSHA). "PPE: A Closer Look at Personal Protective Equipment." OSHA Safety Guidelines. Available at: [Link]

• National Institute for Occupational Safety and Health (NIOSH). "NIOSH Pocket Guide to Chemical Hazards." Centers for Disease Control and Prevention. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." EPA Hazardous Waste Management. Available at: [Link]

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• 4. PPE: A Closer Look at Personal Protective Equipment - OSHA.com [osha.com]
• 5. Personal Protective Equipment: The OSHA Standard - Minnesota Counties Intergovernmental Trust [mcit.org]
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